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Compound of Interest

Compound Name:
tert-Butyl 4-(2-

oxopropyl)piperidine-1-carboxylate

CAS No.: 206989-54-0

Cat. No.: B1340143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The N-Boc-piperidine scaffold is a cornerstone in modern medicinal chemistry, offering a

versatile platform for the synthesis of a vast array of therapeutic agents. The introduction of the

tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen allows for controlled and

selective functionalization at other positions of the ring. Understanding the spectroscopic

characteristics of these derivatives is crucial for reaction monitoring, quality control, and

structural elucidation. This guide provides a comparative analysis of the key spectroscopic data

for a series of N-Boc-piperidine derivatives, supported by detailed experimental protocols.

Spectroscopic Data Comparison
The following tables summarize the key ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data

for the parent N-Boc-piperidine and several of its substituted derivatives. These derivatives

have been selected to illustrate the influence of substituent position and electronics on the

spectroscopic properties of the N-Boc-piperidine core.
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Table 1: ¹H NMR Spectroscopic Data (δ, ppm)

Compound
H-2, H-6
(ax/eq)

H-3, H-5
(ax/eq)

H-4 (ax/eq) Other Signals

N-Boc-piperidine ~3.60 (br t) ~1.55 (m) ~1.55 (m) 1.45 (s, 9H, Boc)

N-Boc-2-

methylpiperidine

~3.95 (m), ~2.80

(m)
~1.65-1.40 (m) ~1.65-1.40 (m)

1.45 (s, 9H,

Boc), ~1.10 (d,

3H, CH₃)

N-Boc-3-

methylpiperidine

~3.85 (m), ~2.60

(m)

~1.80 (m), ~1.00

(m)

~1.65 (m), ~1.20

(m)

1.45 (s, 9H,

Boc), ~0.90 (d,

3H, CH₃)

N-Boc-4-

methylpiperidine

~3.90 (m), ~2.65

(m)

~1.60 (m), ~1.05

(m)
~1.40 (m)

1.45 (s, 9H,

Boc), ~0.92 (d,

3H, CH₃)

N-Boc-4-

hydroxypiperidin

e

~3.95 (m), ~2.95

(m)

~1.85 (m), ~1.45

(m)
~3.80 (m)

1.46 (s, 9H,

Boc), ~1.60 (br s,

1H, OH)

N-Boc-4-

piperidinone
3.68 (t) 2.42 (t) - 1.48 (s, 9H, Boc)

N-Boc-

piperidine-4-

carboxylic acid

methyl ester

~3.95 (m), ~2.80

(m)

~1.85 (m), ~1.65

(m)
~2.45 (m)

3.68 (s, 3H,

OCH₃), 1.45 (s,

9H, Boc)

N-Boc-3-

aminopiperidine

~3.80 (m), ~2.60

(m)

~1.80 (m), ~1.20

(m)

~1.60 (m), ~1.40

(m)

~2.80 (m, 1H, H-

3), 1.45 (s, 9H,

Boc), ~1.50 (br s,

2H, NH₂)

N-Boc-3-

piperidinone
~4.04 (s) - ~2.47 (t)

3.59 (t, 2H, H-4),

1.98 (m, 2H, H-

5), 1.47 (s, 9H,

Boc)[1]
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Table 2: ¹³C NMR Spectroscopic Data (δ, ppm)
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Compound C-2, C-6 C-3, C-5 C-4
Carbonyl
(Boc)

Other
Signals

N-Boc-

piperidine
44.5 25.8 24.8 154.9

79.2

(C(CH₃)₃),

28.5

(C(CH₃)₃)

N-Boc-2-

methylpiperidi

ne

~52.9, ~46.4 ~33.1, ~23.4 ~28.7 ~154.7

~78.9

(C(CH₃)₃),

~28.7

(C(CH₃)₃),

~20.7 (CH₃)

N-Boc-3-

methylpiperidi

ne

~52.0, ~45.0 ~34.0, ~32.0 ~30.0 ~154.8

~79.1

(C(CH₃)₃),

~28.6

(C(CH₃)₃),

~19.5 (CH₃)

N-Boc-4-

methylpiperidi

ne

~44.0 ~34.0 ~31.0 ~154.8

~79.2

(C(CH₃)₃),

~28.6

(C(CH₃)₃),

~22.0 (CH₃)

N-Boc-4-

hydroxypiperi

dine

42.8 34.2 67.5 154.9

79.5

(C(CH₃)₃),

28.5

(C(CH₃)₃)

N-Boc-4-

piperidinone
40.9 40.9 208.5 154.7

80.2

(C(CH₃)₃),

28.4

(C(CH₃)₃)
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N-Boc-

piperidine-4-

carboxylic

acid methyl

ester

42.9 28.6 41.0 154.8

175.1

(COOCH₃),

79.5

(C(CH₃)₃),

51.6 (OCH₃),

28.4

(C(CH₃)₃)

N-Boc-3-

aminopiperidi

ne

~50.0, ~46.0 ~47.0, ~35.0 ~26.0 ~155.0

~79.3

(C(CH₃)₃),

~28.5

(C(CH₃)₃)

N-Boc-3-

piperidinone
51.1, 41.2 - 207.1 154.7

79.9

(C(CH₃)₃),

28.4

(C(CH₃)₃)

Table 3: IR Spectroscopic Data (cm⁻¹)
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Compound
C=O (Boc)
Stretch

C-N Stretch
O-H/N-H
Stretch

Other Key
Bands

N-Boc-piperidine ~1695 ~1170 -
~2930 (C-H

stretch)

N-Boc-2-

methylpiperidine
~1693 ~1172 -

~2969 (C-H

stretch)

N-Boc-3-

methylpiperidine
~1690 ~1165 -

~2925 (C-H

stretch)

N-Boc-4-

methylpiperidine
~1690 ~1160 -

~2920 (C-H

stretch)

N-Boc-4-

hydroxypiperidin

e

~1680 ~1165 ~3400 (broad)
~2940 (C-H

stretch)

N-Boc-4-

piperidinone
~1695 ~1160 -

~1720 (C=O

ketone)

N-Boc-

piperidine-4-

carboxylic acid

methyl ester

~1695 ~1160 -
~1735 (C=O

ester)

N-Boc-3-

aminopiperidine
~1690 ~1160 ~3350, ~3280

~2930 (C-H

stretch)

N-Boc-3-

piperidinone
~1690 ~1160 -

~1730 (C=O

ketone)

Table 4: Mass Spectrometry Data (m/z)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Molecular Ion [M]⁺ [M+H]⁺ Key Fragment Ions

N-Boc-piperidine 185 186
130, 114, 84, 57 (t-

butyl)

N-Boc-2-

methylpiperidine
199 200

144, 128, 98, 57 (t-

butyl)

N-Boc-3-

methylpiperidine
199 200

144, 128, 98, 57 (t-

butyl)

N-Boc-4-

methylpiperidine
199 200

144, 128, 98, 57 (t-

butyl)

N-Boc-4-

hydroxypiperidine
201 202

146, 128, 100, 57 (t-

butyl)

N-Boc-4-piperidinone 199 200
144, 126, 98, 57 (t-

butyl)

N-Boc-piperidine-4-

carboxylic acid methyl

ester

243 244
188, 170, 142, 57 (t-

butyl)

N-Boc-3-

aminopiperidine
200 201

145, 127, 99, 57 (t-

butyl)[2]

N-Boc-3-piperidinone 199 200
144, 126, 98, 57 (t-

butyl)

Note: Some of the data presented are typical values and may vary slightly depending on the

experimental conditions.

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: 5-10 mg of the N-Boc-piperidine derivative was dissolved in

approximately 0.6 mL of deuterated chloroform (CDCl₃) in a standard 5 mm NMR tube. A
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small amount of tetramethylsilane (TMS) was added as an internal standard (0 ppm).

¹H NMR Spectroscopy: Proton NMR spectra were acquired on a 400 MHz spectrometer.

Standard acquisition parameters included a spectral width of 16 ppm, a relaxation delay of 1

s, and 16 scans.

¹³C NMR Spectroscopy: Carbon-13 NMR spectra were recorded on the same 400 MHz

spectrometer at a frequency of 100 MHz. A spectral width of 240 ppm and a relaxation delay

of 2 s were used, with broadband proton decoupling. Typically, 1024 scans were

accumulated to achieve a good signal-to-noise ratio.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation: A small amount of the solid or liquid sample was placed directly on the

diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

Data Acquisition: The spectrum was recorded from 4000 to 400 cm⁻¹. A background

spectrum of the clean ATR crystal was taken prior to the sample measurement. For each

sample, 32 scans were co-added at a resolution of 4 cm⁻¹.

Mass Spectrometry (MS)
Sample Introduction: Samples were introduced into the mass spectrometer via a direct

insertion probe or by injection of a dilute solution in methanol into an electrospray ionization

(ESI) source.

Ionization: For ESI, the analysis was performed in positive ion mode.

Data Acquisition: Mass spectra were acquired over a mass-to-charge (m/z) range of 50-500.

For high-resolution mass spectrometry (HRMS), a time-of-flight (TOF) analyzer was used to

determine the exact mass.

Visualization of Experimental Workflow and
Substituent Effects
The following diagrams illustrate the general workflow for spectroscopic analysis and the

influence of substituents on the spectroscopic data.
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General Workflow for Spectroscopic Analysis
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Spectroscopic Analysis
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Caption: General workflow for the spectroscopic analysis of N-Boc-piperidine derivatives.
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Influence of Substituents on Spectroscopic Data
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Caption: Logical relationship of substituent effects on spectroscopic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to-n-boc-piperidine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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